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Compound of Interest

Compound Name: Z-Gly-OSu

Cat. No.: B554453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling protocols for Z-Gly-
OSu (Nα-Carbobenzoxy-glycine N-succinimidyl ester), a critical reagent in peptide synthesis

and bioconjugation. Adherence to these guidelines is essential to ensure laboratory safety and

maintain the integrity of this moisture-sensitive compound. This document compiles available

data on Z-Gly-OSu and structurally related compounds to offer a thorough understanding of its

safe management.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Z-Gly-OSu is paramount for

its proper handling. Key data is summarized in the table below.
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Property Value References

CAS Number 2899-60-7 [1][2][3][4]

Molecular Formula C₁₄H₁₄N₂O₆ [2]

Molecular Weight 306.27 g/mol

Appearance
White to off-white

powder/crystals

Melting Point 111-115 °C

Solubility
Soluble in organic solvents like

DMF and DMSO.

Storage Temperature 2-8°C

Hazard Identification and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) with specific quantitative toxicity data for Z-
Gly-OSu is not readily available, data from structurally similar N-hydroxysuccinimide esters,

such as N-Succinimidyl Acetate, indicate potential hazards. Users should handle Z-Gly-OSu
with the assumption that it may cause skin and eye irritation.

Summary of Potential Hazards
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Hazard Description Precautionary Statements

Skin Irritation
May cause skin irritation upon

contact.

P264: Wash hands and face

thoroughly after handling.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P332+P313: If skin irritation

occurs: Get medical

advice/attention.

Eye Irritation Causes serious eye irritation.

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Respiratory Irritation
May cause respiratory irritation

if inhaled as dust.

P261: Avoid breathing dust.

P271: Use only outdoors or in

a well-ventilated area.

Combustibility
Classified as a combustible

solid.

Keep away from heat and

sources of ignition.

Moisture Sensitivity
Hydrolyzes in the presence of

water, losing reactivity.

Store in a dry, desiccated

environment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Z-Gly-OSu:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b554453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: A NIOSH-approved N95 or P1 respirator should be used, especially

when handling the powder outside of a fume hood, to prevent inhalation of dust particles.

Skin and Body Protection: A laboratory coat should be worn.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the stability and reactivity of Z-Gly-OSu
and to ensure user safety.

Handling
Ventilation: Handle Z-Gly-OSu in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Inert Atmosphere: For applications requiring high reactivity, it is recommended to handle the

compound under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture-induced

degradation.

Dispensing: When weighing and dispensing the solid, avoid creating dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

Hygiene: Wash hands thoroughly after handling.

Storage
Temperature: Store Z-Gly-OSu in a tightly sealed container in a refrigerator at 2-8°C.

Moisture Control: Due to its sensitivity to hydrolysis, store the compound in a desiccated

environment. Consider storing the container within a larger sealed container containing a

desiccant.

Incompatible Materials: Store away from strong oxidizing agents, strong bases, acid

anhydrides, and acid chlorides.
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Z-Gly-OSu Safe Handling Workflow

Preparation

Handling

Storage & Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Work in a Ventilated Area
(Fume Hood)

Equilibrate Container to Room Temperature

Dispense Under Inert Atmosphere (if required)

Avoid Dust Generation

Weigh and Use as Required

Tightly Seal Container Dispose of Waste According to Regulations

Store at 2-8°C in a Desiccator

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling and storage of Z-
Gly-OSu.

First-Aid and Emergency Procedures
In the event of exposure or a spill, follow these procedures.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
Small Spills: Carefully sweep up the spilled solid, avoiding dust generation. Place the

material into a suitable, labeled container for disposal. Clean the spill area with a damp cloth.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material and place it in a

designated container for disposal.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Hazardous Combustion Products: Thermal decomposition may produce toxic fumes of

carbon monoxide, carbon dioxide, and nitrogen oxides.

Fire-Fighting Instructions: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.

Experimental Protocol: Assessing the Reactivity of
N-Hydroxysuccinimide Esters
The primary competing reaction for N-hydroxysuccinimide (NHS) esters like Z-Gly-OSu is

hydrolysis, which renders the reagent inactive. A general experimental protocol to qualitatively

assess the reactivity of an NHS ester is provided below. This is adapted from methods used for

other amine-reactive crosslinkers.

Principle
This method relies on the fact that the hydrolysis of the NHS ester releases N-

hydroxysuccinimide, which has a different UV absorbance profile than the intact ester. By

comparing the UV spectrum before and after forced hydrolysis, one can determine if the

reagent is still active.

Materials
N-hydroxysuccinimide ester (e.g., Z-Gly-OSu)

Amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.2)

0.1 M NaOH solution

UV-Vis Spectrophotometer

Quartz cuvettes
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Procedure
Prepare a stock solution of the NHS ester in an appropriate amine-free buffer at a known

concentration (e.g., 1 mg/mL).

Record the initial UV spectrum of the solution from 220 nm to 350 nm. Note the absorbance

at the wavelength of maximum absorbance (λmax).

Induce hydrolysis by adding a small volume of 0.1 M NaOH to the cuvette to raise the pH

significantly (e.g., to pH 12-13).

Incubate the solution at room temperature for 30 minutes to ensure complete hydrolysis.

Record the final UV spectrum of the hydrolyzed solution over the same wavelength range.

Analyze the results: A significant change in the absorbance spectrum, particularly an

increase in absorbance around 260 nm (characteristic of free NHS), indicates that the

original NHS ester was active. If there is little to no change in the spectrum, the reagent has

likely already hydrolyzed and is inactive.
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Protocol for Assessing NHS Ester Reactivity

Sample Preparation

Initial Measurement

Hydrolysis

Final Measurement

Data Analysis

Prepare NHS Ester Stock Solution
in Amine-Free Buffer

Record Initial UV Spectrum (220-350 nm)

Add 0.1 M NaOH to Induce Hydrolysis

Incubate at Room Temperature for 30 min

Record Final UV Spectrum of Hydrolyzed Sample

Compare Initial and Final Spectra

Significant Change in Spectrum?
(e.g., increased absorbance at ~260 nm)

Active Reagent

Yes

Inactive (Hydrolyzed) Reagent

No

Click to download full resolution via product page
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Caption: A flowchart of the experimental protocol for determining the reactivity of an N-

hydroxysuccinimide ester.

Conclusion
Z-Gly-OSu is a valuable reagent in drug development and research. Its safe and effective use

hinges on a thorough understanding of its properties and potential hazards. By implementing

the handling, storage, and safety procedures outlined in this guide, researchers can minimize

risks and ensure the integrity and reactivity of the compound for their experimental needs.

Always consult your institution's specific safety guidelines and protocols before working with

any chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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